Cas no 1159819-79-0 (4-chloro-2-cyclopropyl-6-(2-(trifluoroMethyl)phenyl)pyriMidine)

• Product Name: 4-chloro-2-cyclopropyl-6-(2-(trifluoroMethyl)phenyl)pyriMidine
• CAS No: 1159819-79-0
• MF: C₁₄H₁₀ClF₃N₂
• MW: 298.690812587738
• CID: 2853594
• Update Time: 2025-05-25

4-chloro-2-cyclopropyl-6-(2-(trifluoroMethyl)phenyl)pyriMidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-cyclopropyl-6-(2-(trifluoroMethyl)phenyl)pyriMidine
• 4-Chloro-6-(2-trifluoromethylphenyl)-2-cyclopropylpyrimidine
• Pyrimidine, 4-chloro-2-cyclopropyl-6-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C14H10ClF3N2/c15-12-7-11(19-13(20-12)8-5-6-8)9-3-1-2-4-10(9)14(16,17)18/h1-4,7-8H,5-6H2
• InChI Key： XOZJYUKFNRCJFA-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C2=CC=CC=C2C(F)(F)F)=CC(Cl)=N1

Additional information on 4-chloro-2-cyclopropyl-6-(2-(trifluoroMethyl)phenyl)pyriMidine

Comprehensive Overview of 4-chloro-2-cyclopropyl-6-(2-(trifluoromethyl)phenyl)pyrimidine (CAS No. 1159819-79-0)

In the realm of organic chemistry and pharmaceutical research, 4-chloro-2-cyclopropyl-6-(2-(trifluoromethyl)phenyl)pyrimidine (CAS No. 1159819-79-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyrimidine core, cyclopropyl substituent, and trifluoromethylphenyl moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and precise structure make it a valuable candidate for drug discovery, material science, and agrochemical development.

The 4-chloro-2-cyclopropyl-6-(2-(trifluoromethyl)phenyl)pyrimidine is often discussed in the context of heterocyclic compounds, a class of chemicals that play a pivotal role in modern medicinal chemistry. Heterocycles like pyrimidines are ubiquitous in pharmaceuticals, with applications ranging from antiviral agents to kinase inhibitors. The presence of the trifluoromethyl group in this compound enhances its metabolic stability and lipophilicity, traits highly sought after in drug design. Researchers frequently investigate such fluorinated compounds due to their ability to improve bioavailability and target specificity.

One of the trending topics in the scientific community is the exploration of small-molecule inhibitors for therapeutic targets. 4-chloro-2-cyclopropyl-6-(2-(trifluoromethyl)phenyl)pyrimidine fits into this narrative as a potential scaffold for developing inhibitors targeting enzymes or receptors involved in diseases like cancer or inflammation. Its chloro and cyclopropyl groups contribute to its reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. This aligns with the growing demand for tailor-made molecular entities in precision medicine.

From a synthetic chemistry perspective, the preparation of 4-chloro-2-cyclopropyl-6-(2-(trifluoromethyl)phenyl)pyrimidine involves multi-step organic transformations, including cross-coupling reactions and cyclization techniques. These methods are frequently searched by chemists in academic and industrial settings, reflecting the compound's relevance in methodology development. The incorporation of the trifluoromethyl group often requires specialized reagents, such as trifluoromethylating agents, which are a hot topic in contemporary synthetic chemistry.

Another area of interest is the compound's potential role in agrochemical research. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, and the structural complexity of 4-chloro-2-cyclopropyl-6-(2-(trifluoromethyl)phenyl)pyrimidine makes it a candidate for investigating new modes of action in crop protection. This ties into broader discussions about sustainable agriculture and the need for eco-friendly pesticides, which are highly searched topics in environmental science.

In material science, the 4-chloro-2-cyclopropyl-6-(2-(trifluoromethyl)phenyl)pyrimidine could be explored for its electronic properties. The pyrimidine ring, combined with fluorinated aromatics, may contribute to the development of organic semiconductors or luminescent materials. This connects with the rising interest in organic electronics and flexible materials, which are pivotal for next-generation devices like OLEDs and solar cells.

Safety and handling of 4-chloro-2-cyclopropyl-6-(2-(trifluoromethyl)phenyl)pyrimidine are also critical considerations. While not classified as hazardous under standard guidelines, proper laboratory practices should be followed when handling this compound. Researchers often search for MSDS (Material Safety Data Sheets) and storage conditions for such chemicals, emphasizing the importance of transparency in chemical management.

In conclusion, 4-chloro-2-cyclopropyl-6-(2-(trifluoromethyl)phenyl)pyrimidine (CAS No. 1159819-79-0) represents a versatile and intriguing molecule with broad applicability across multiple scientific disciplines. Its structural attributes and functional groups make it a valuable subject for ongoing research, particularly in the fields of drug discovery, agrochemical development, and material science. As the scientific community continues to explore innovative applications for such compounds, this molecule is poised to remain a topic of significant interest and investigation.